Cas no 1334148-79-6 (3-methyl-2,4-dioxo-1-propyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-6-sulfonyl chloride)

• Product Name: 3-methyl-2,4-dioxo-1-propyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-6-sulfonyl chloride
• CAS No: 1334148-79-6
• MF: C₁₁H₁₂ClN₃O₄S
• MW: 317.748680114746
• MDL: MFCD19686417
• CID: 5207780
• Update Time: 2025-10-31

3-methyl-2,4-dioxo-1-propyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2,4-dioxo-1-propyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonyl chloride
• 3-methyl-2,4-dioxo-1-propyl-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidine-6-sulfonyl chloride
• 3-methyl-2,4-dioxo-1-propyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonylchloride
• Pyrido[2,3-d]pyrimidine-6-sulfonyl chloride, 1,2,3,4-tetrahydro-3-methyl-2,4-dioxo-1-propyl-
• 3-methyl-2,4-dioxo-1-propyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-6-sulfonyl chloride

• MDL： MFCD19686417
• Inchi： 1S/C11H12ClN3O4S/c1-3-4-15-9-8(10(16)14(2)11(15)17)5-7(6-13-9)20(12,18)19/h5-6H,3-4H2,1-2H3
• InChI Key： GTDFCKZZZXZDAC-UHFFFAOYSA-N
• SMILES： ClS(C1=CN=C2C(=C1)C(N(C)C(N2CCC)=O)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 518
• XLogP3: 1
• Topological Polar Surface Area: 96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines

Additional information on 3-methyl-2,4-dioxo-1-propyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-6-sulfonyl chloride

Recent Advances in the Study of 3-methyl-2,4-dioxo-1-propyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonyl chloride (CAS: 1334148-79-6)

The compound 3-methyl-2,4-dioxo-1-propyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonyl chloride (CAS: 1334148-79-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative, characterized by its pyrido[2,3-d]pyrimidine core, has shown promising potential as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have focused on its applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting various diseases.

One of the key areas of research involving this compound is its role as a building block for the synthesis of novel kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. The sulfonyl chloride moiety in this compound allows for efficient derivatization, enabling the introduction of diverse functional groups that can modulate kinase activity. Recent publications have highlighted its use in the development of selective inhibitors for specific kinase targets, with improved potency and selectivity profiles.

In addition to its applications in kinase inhibitor development, 3-methyl-2,4-dioxo-1-propyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonyl chloride has also been explored as a precursor for the synthesis of fluorescent probes and imaging agents. The pyrido[2,3-d]pyrimidine scaffold exhibits favorable photophysical properties, making it suitable for the design of probes that can be used to study biological processes in real-time. Recent work has demonstrated its utility in the development of probes for detecting enzymatic activity and monitoring cellular events, providing valuable tools for both basic research and clinical applications.

Another notable advancement is the optimization of synthetic routes for this compound. Researchers have developed more efficient and scalable methods for its preparation, addressing challenges related to yield and purity. These improvements have facilitated its broader use in medicinal chemistry campaigns, enabling the rapid generation of compound libraries for high-throughput screening. Recent studies have also explored the stability and reactivity of this sulfonyl chloride under various conditions, providing insights into its handling and storage requirements.

Furthermore, computational studies have been conducted to predict the binding modes and interactions of derivatives of this compound with target proteins. Molecular docking and dynamics simulations have provided valuable information on the structural determinants of activity, guiding the rational design of more effective inhibitors. These in silico approaches, combined with experimental validation, have accelerated the discovery of novel therapeutic candidates.

In conclusion, 3-methyl-2,4-dioxo-1-propyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonyl chloride (CAS: 1334148-79-6) represents a highly versatile and valuable intermediate in chemical biology and pharmaceutical research. Its applications span from kinase inhibitor development to the design of imaging agents, supported by recent advancements in synthetic methodologies and computational modeling. Continued research in this area is expected to yield further innovations, contributing to the discovery of new therapeutic agents and diagnostic tools.